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Compound of Interest

Compound Name: Benzyl 4-nitrophenyl carbonate

Cat. No.: B051124

An In-depth Technical Guide to Benzyl 4-nitrophenyl carbonate

Introduction

Benzyl 4-nitrophenyl carbonate is a versatile chemical compound widely recognized for its
applications in organic synthesis and pharmaceutical research.[1] It serves as a highly effective
reagent, particularly as a protecting group for alcohols and phenols, which is crucial for the
synthesis of complex organic molecules by preventing undesirable side reactions.[1][2][3] Its
unique structure, featuring a 4-nitrophenoxide leaving group, allows for selective reactivity
under mild basic conditions, making it an invaluable tool in the development of
pharmaceuticals, agrochemicals, and advanced materials.[1][3] This guide provides a
comprehensive overview of the chemical properties, reactivity, and experimental applications of
Benzyl 4-nitrophenyl carbonate for researchers, scientists, and drug development
professionals.

Chemical and Physical Properties

The fundamental physicochemical properties of Benzyl 4-nitrophenyl carbonate are
summarized in the table below, providing a quick reference for laboratory use.
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Property Value References

Molecular Formula C14H11NOs [1114]

Molecular Weight 273.24 g/mol [11[415]

CAS Number 13795-24-9 [1][5]
White to off-white powder or

Appearance [1][6][7]
crystals

Melting Point 75-80°C [1][5]16]

Boiling Point 438.3 £ 45.0 °C (Predicted) [61[7]

Density 1.326 + 0.06 g/cm3 (Predicted) [61[7]

- Soluble in ether, methanol,
Solubility [6]

chloroform

Storage Conditions

Store at 0 - 8 °C, sealed in a
dry place, and protected from
light.

[1](61[7]

Spectroscopic Data

Spectroscopic data is critical for the identification and characterization of Benzyl 4-nitrophenyl

carbonate. The following table details its characteristic spectral peaks.

Spectroscopy

Data

Reference

1H NMR (61 MHz, CDCls)

6 7.08-6.83 (d, J=9.2 Hz,
2H), 6.13 — 5.99 (m, 6H), 4.02
(s, 2H)

[2]

13C NMR (15 MHz, CDCls)

0 129.00, 128.78, 125.23,
121.73, 70.93

[2]

FT-IR (neat, ATR, cm™1)

1753, 1615, 1595, 1523, 1490,
1455, 1381, 1350, 1278, 1230,
1154, 1052, 967, 862, 774,
734,723,692, 679, 668

[2]
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Reactivity and Applications
Role as a Protecting Group

Benzyl 4-nitrophenyl carbonate is primarily used as a reagent for introducing the
benzyloxycarbonyl (Cbz or Z) group, a common protecting group for alcohols and amines in
multi-step organic synthesis.[1][3] The key to its utility is the 4-nitrophenyl group, which is an
excellent leaving group, facilitating the reaction with nucleophiles like alcohols.[3][8]

The protection reaction is typically carried out by reacting an alcohol with Benzyl 4-
nitrophenyl carbonate in the presence of a base. The reverse reaction, deprotection, is
achieved under different conditions, showcasing the group's stability and selective removal.

Base-Labile Nature

A significant property of the resulting carbonate is its stability in acidic and neutral aqueous
solutions, yet its susceptibility to cleavage under mild basic conditions.[2][3] Hydrolysis is
accelerated in basic conditions (pH 12 and above), releasing the protected alcohol, carbon
dioxide, and 4-nitrophenol.[2][3] The release of the 4-nitrophenolate ion, which is bright yellow,
allows for the convenient spectrophotometric monitoring of the deprotection reaction at
approximately 413 nm.[2][3]

Applications in Synthesis and Drug Development

This compound is a key reagent in various synthetic pathways:
e Pharmaceuticals: It is used in the synthesis of drug candidates such as Norfloxacin analogs,
which exhibit antibacterial and antifungal activities.[7] It is also employed in the creation of

Janus PEG-based dendrimers for controlled multi-drug loading and release in combination
therapies.[7]

o Organic Synthesis: It serves as a versatile reagent for forming esters and carbonates.[1] Its
use can enhance reaction yields and simplify purification processes.[1]

» Bioconjugation: Related 4-nitrophenyl carbonate compounds are used in bioconjugation,
drug delivery systems, and the development of diagnostic tools.[9]

Experimental Protocols
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Synthesis of Benzyl 4-nitrophenyl carbonate

This protocol is adapted from a study by Kocalar et al. (2022).[2]

Materials:

Benzyl alcohol (1 eq.)

4-nitrophenyl chloroformate (1.2 eq.)

Triethylamine (1 eq.)

Dichloromethane (CH2Clz2)

Silica gel for flash chromatography

Ethyl acetate and hexanes for elution

Procedure:

» Dissolve benzyl alcohol and triethylamine in dichloromethane in a reaction vessel.

« Slowly add 4-nitrophenyl chloroformate to the reaction mixture.

e Monitor the reaction progress to completion using thin-layer chromatography (TLC).

e Once the reaction is complete, concentrate the crude mixture in vacuo to remove the
solvent.

» Purify the resulting residue using silica gel flash chromatography with a gradient of 0-30%
ethyl acetate in hexanes.

o The final product, Benzyl 4-nitrophenyl carbonate, is obtained as off-white crystals. The
reported yield for this procedure is 94%.[2]
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Caption: Synthesis workflow for Benzyl 4-nitrophenyl carbonate.

Hydrolysis and Deprotection Kinetics Study

This protocol outlines the methodology used to study the base-labile nature of the protecting
group.[2]

Materials:

Synthesized Benzyl 4-nitrophenyl carbonate

Dimethyl sulfoxide (DMSO)

Aqueous buffer solutions of varying pH (e.g., pH 1 to 14)

UV-visible spectrophotometer
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e Cuvettes

Procedure:

o Prepare a stock solution of Benzyl 4-nitrophenyl carbonate in DMSO.

o For each pH level to be tested, prepare a sample by dissolving a uniform concentration of
the stock solution in a mixture of DMSO and the appropriate aqueous buffer (e.g., 10%
DMSO/90% buffer).

o Immediately place the sample cuvette in a UV-visible spectrophotometer.

o Monitor the release of 4-nitrophenol by measuring the absorbance at 413 nm over time.

» Record the absorbance data to determine the reaction kinetics at different pH values. The
rate of hydrolysis is indicative of the deprotection rate.[2]
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Caption: Experimental workflow for hydrolysis kinetics study.

Mechanism of Action: Protection and Deprotection

The utility of Benzyl 4-nitrophenyl carbonate lies in its two-step application: the protection of
a functional group and its subsequent removal.
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Caption: Logical relationship of protection and deprotection steps.

Safety and Handling

According to safety data sheets, Benzyl 4-nitrophenyl carbonate is not classified as a
hazardous substance.[10] However, standard laboratory safety practices should always be
observed.

o Handling: Use in a well-ventilated area.[11] Avoid formation of dust and aerosols.[11] Avoid
contact with skin, eyes, and clothing.[10] Wash hands thoroughly after handling.[10]

o Personal Protective Equipment (PPE): Wear safety glasses, protective gloves, and a lab
coat.[5][10] In case of dust, a dust mask is recommended.[10]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[11][12] It
should be protected from light.[1]

Conclusion

Benzyl 4-nitrophenyl carbonate is a highly valuable reagent in modern organic chemistry and
drug discovery. Its well-defined chemical properties, predictable reactivity as a base-labile
protecting group, and ease of use make it a staple in complex molecular synthesis. The ability
to monitor its cleavage spectroscopically adds a layer of practical convenience for researchers.
This guide provides the essential technical information required for the effective and safe
utilization of Benzyl 4-nitrophenyl carbonate in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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